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Introduction

Quinquenoside R1, also known as Notoginsenoside R1 (NGR1), is a saponin isolated from
Panax notoginseng. It has demonstrated significant neuroprotective effects in preclinical
models of cerebral ischemia-reperfusion (I/R) injury, a critical area of investigation for stroke
and other cerebrovascular diseases. These notes provide an overview of the applications of
Quinquenoside R1 in this research field, along with detailed protocols for its use in both in vivo
and in vitro models. The compound has been shown to mitigate neuronal damage by reducing
oxidative stress, inflammation, and apoptosis.[1][2][3][4] Its mechanisms of action involve the
modulation of several key signaling pathways, including the BDNF/Akt/CREB, Nrf2/ARE, and
TLR4/MyD88/NF-kB pathways, making it a valuable tool for investigating the molecular
cascades involved in I/R injury.[5][6][7]

Data Presentation

The neuroprotective effects of Quinquenoside R1 have been quantified in several studies. The
following tables summarize key findings on its efficacy in reducing infarct volume and improving
neurological function in a rat model of middle cerebral artery occlusion/reperfusion (MCAO/R).

Table 1: Effect of Quinquenoside R1 on Infarct Volume in MCAO/R Rats
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Infarct Volume

Treatment Administration Reduction (%)

Dose (mg/kg) Reference
Group Route vs. MCAO

Model

Quinquenoside ) Significant

20 Intraperitoneal ) [8]
R1 reduction
Quinquenoside ] Significant

40 Intraperitoneal ) [2][8]
R1 reduction

Table 2: Effect of Quinquenoside R1 on Neurological Deficit Scores in MCAO/R Rats

Treatment

Administration

Neurological

Dose (mg/kg) Score Reference

Group Route
Improvement

Quinquenoside ) Significant

20 Intraperitoneal ] [8]
R1 improvement
Quinquenoside ] Significant

40 Intraperitoneal ) [2][8]
R1 Improvement

Signaling Pathways Modulated by Quinquenoside

R1

Quinquenoside R1 exerts its neuroprotective effects through multiple signaling pathways.

Below are diagrams illustrating the key pathways identified in the literature.
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Click to download full resolution via product page

Caption: BDNF/Akt/CREB signaling pathway activated by Quinquenoside R1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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